![molecular formula C22H16N2O3 B5288926 4-benzoyl-3-hydroxy-5-phenyl-1-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B5288926.png)
4-benzoyl-3-hydroxy-5-phenyl-1-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
4-benzoyl-3-hydroxy-5-phenyl-1-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that belongs to the family of pyrrol-2-ones. It has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-benzoyl-3-hydroxy-5-phenyl-1-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects through the inhibition of various enzymes and receptors. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for learning and memory. Inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the brain, which may improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. For example, it has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. The compound has also been shown to inhibit the replication of viruses such as hepatitis B virus and herpes simplex virus. In addition, it has been shown to exhibit antibacterial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-benzoyl-3-hydroxy-5-phenyl-1-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potential therapeutic applications. The compound has been shown to exhibit various activities that make it a promising candidate for the development of new drugs. However, one of the limitations of using the compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of the compound before it can be used in clinical settings.
Future Directions
There are several future directions that can be explored in the study of 4-benzoyl-3-hydroxy-5-phenyl-1-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one. One possible direction is the development of new drugs based on the compound. Another direction is the investigation of the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further studies are also needed to determine the mechanism of action of the compound and to investigate its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been shown to exhibit anticancer, antiviral, and antimicrobial activities and has been investigated for its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine the safety and efficacy of the compound before it can be used in clinical settings.
Synthesis Methods
The synthesis of 4-benzoyl-3-hydroxy-5-phenyl-1-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 3-pyridinecarboxaldehyde, ethyl acetoacetate, and benzoyl chloride in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation followed by cyclization to form the pyrrolone ring. The final product is obtained after purification using column chromatography.
Scientific Research Applications
4-benzoyl-3-hydroxy-5-phenyl-1-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
(4E)-4-[hydroxy(phenyl)methylidene]-5-phenyl-1-pyridin-3-ylpyrrolidine-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N2O3/c25-20(16-10-5-2-6-11-16)18-19(15-8-3-1-4-9-15)24(22(27)21(18)26)17-12-7-13-23-14-17/h1-14,19,25H/b20-18+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSFUZBLCESUGLH-CZIZESTLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\O)/C(=O)C(=O)N2C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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